Cas no 88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide)

• Product Name: 5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
• CAS No: 88070-38-6
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• CID: 646324
• PubChem ID: 127257739
• Update Time: 2025-04-19

5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
• 2,4,6-trimethyl-1-oxidopyrimidin-1-ium-5-ol
• 88070-38-6
• 5-Hydroxypyrimidine-2,4,6-tricarbaldehyde

• Inchi： 1S/C7H4N2O4/c10-1-4-7(13)5(2-11)9-6(3-12)8-4/h1-3,13H
• InChI Key： VSTFHXQKFOTQEW-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)N=C(C=O)N=C1C=O

Computed Properties

• Exact Mass: 180.01710661g/mol
• Monoisotopic Mass: 180.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.2Ų